Cas no 3520-14-7 (D-Tetrahydropalmatine)

• Product Name: D-Tetrahydropalmatine
• CAS No: 3520-14-7
• MF: C₂₁H₂₅NO₄
• MW: 355.42750620842
• MDL: MFCD11046348
• CID: 44235
• Update Time: 2025-06-09

D-Tetrahydropalmatine Chemical and Physical Properties

Names and Identifiers

• D-Tetrahydropalmatine
• 6H-Dibenzo[a,g]quinolizine,5,8,13,13a-tetrahydro-2,3,9,10-tetramethoxy-, (13aR)-
• D-Tetrahydropalmatin
• levo-tetrahydropalmatine
• 13ab-Berbine, 2,3,9,10-tetramethoxy-(8CI)
• 6H-Dibenzo[a,g]quinolizine, 5,8,13,13a-tetrahydro-2,3,9,10-tetramethoxy-,(R)-
• (+)-(R)-Tetrahydropalmatine
• (+)-2,3,9,10-Tetramethoxyberbine
• (+)-Corydalis B
• (+)-Tetrahydropalmatine
• (R)-(+)-Tetrahydropalmatine
• (R)-Tetrahydropalmatine
• Corydalis B
• Corydalis alkaloid B
• tetrahydropalmatine
• Rotundine
• 7BLG4NXS54
• Tetrahydropalmatine, (+)-
• Tetrahydropalmatine D-form [MI]
• N1188

• MDL： MFCD11046348
• Inchi： 1S/C21H25NO4/c1-23-18-6-5-13-9-17-15-11-20(25-3)19(24-2)10-14(15)7-8-22(17)12-16(13)21(18)26-4/h5-6,10-11,17H,7-9,12H2,1-4H3/t17-/m1/s1
• InChI Key： AEQDJSLRWYMAQI-QGZVFWFLSA-N
• SMILES： O(C)C1=C(C=CC2=C1CN1CCC3C=C(C(=CC=3[C@H]1C2)OC)OC)OC

Computed Properties

• Exact Mass: 355.17800
• Monoisotopic Mass: 355.17835828 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.2
• Molecular Weight: 355.4
• XLogP3: 3.2

Experimental Properties

• Color/Form: Powder
• Boiling Point: 482.9°C at 760 mmHg
• PSA: 40.16000
• LogP: 3.31440

D-Tetrahydropalmatine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives Protoberberine alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on D-Tetrahydropalmatine

D-Tetrahydropalmatine (CAS No. 3520-14-7): An Overview of Its Properties, Applications, and Recent Research

D-Tetrahydropalmatine (CAS No. 3520-14-7) is a naturally occurring alkaloid that has garnered significant attention in the fields of chemistry, pharmacology, and medicinal research. This compound is primarily derived from the roots and rhizomes of plants such as Stephania tetrandra and Corydalis yanhusuo. Its unique chemical structure and diverse biological activities have made it a subject of extensive study, particularly in the context of its potential therapeutic applications.

The chemical structure of D-Tetrahydropalmatine is characterized by a tetrahydroisoquinoline core, which contributes to its pharmacological properties. This alkaloid has been shown to exhibit a range of biological activities, including analgesic, anti-inflammatory, and neuroprotective effects. These properties have led to its evaluation in various preclinical and clinical studies, highlighting its potential as a therapeutic agent for several medical conditions.

Recent research has further elucidated the mechanisms underlying the biological activities of D-Tetrahydropalmatine. For instance, studies have demonstrated its ability to modulate neurotransmitter systems, particularly by interacting with dopamine receptors. This interaction has been linked to its analgesic effects, making it a promising candidate for the treatment of chronic pain conditions. Additionally, D-Tetrahydropalmatine has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In the realm of neuroprotection, D-Tetrahydropalmatine has been investigated for its potential to mitigate neuronal damage in various neurological disorders. Preclinical studies have shown that it can reduce oxidative stress and inhibit apoptosis in neuronal cells, thereby protecting against neurodegeneration. These findings have implications for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of D-Tetrahydropalmatine have also been studied to understand its absorption, distribution, metabolism, and excretion (ADME) in the body. Research indicates that it has good oral bioavailability and can cross the blood-brain barrier, which is crucial for its central nervous system (CNS) effects. However, further studies are needed to optimize its dosing regimens and evaluate long-term safety profiles.

Clinical trials have begun to explore the therapeutic potential of D-Tetrahydropalmatine in human subjects. Early-phase trials have shown promising results in terms of safety and efficacy, with minimal adverse effects reported. These trials have primarily focused on pain management and neurodegenerative disorders, but there is growing interest in expanding its applications to other areas such as anxiety disorders and sleep disturbances.

In addition to its therapeutic applications, D-Tetrahydropalmatine has also been studied for its potential as a research tool. Its ability to modulate specific neurotransmitter systems makes it valuable for investigating the underlying mechanisms of various neurological processes. Researchers are using this compound to gain insights into the pathophysiology of diseases and to develop new therapeutic strategies.

The future outlook for D-Tetrahydropalmatine is promising. Ongoing research continues to uncover new aspects of its biological activities and therapeutic potential. As more data becomes available from clinical trials, it is likely that this compound will find broader applications in medicine. The combination of its unique chemical structure and diverse biological activities positions D-Tetrahydropalmatine as a valuable asset in the development of novel treatments for various medical conditions.